Cas no 2171706-91-3 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclohexane-1-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclohexane-1-carboxylic acid
• CAS No: 2171706-91-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6234834
• PubChem ID: 165536767
• Update Time: 2025-06-14

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclohexane-1-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]cyclohexane-1-carboxylic acid
• 2171706-91-3
• EN300-1519156

• Inchi： 1S/C28H34N2O5/c1-3-11-24(25(31)30(2)28(26(32)33)16-9-4-10-17-28)29-27(34)35-18-23-21-14-7-5-12-19(21)20-13-6-8-15-22(20)23/h5-8,12-15,23-24H,3-4,9-11,16-18H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： WKLURUJNDCHNQS-UHFFFAOYSA-N
• SMILES： OC(C1(CCCCC1)N(C)C(C(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclohexane-1-carboxylic acid

Comprehensive Overview of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclohexane-1-carboxylic acid (CAS No. 2171706-91-3)

The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclohexane-1-carboxylic acid (CAS No. 2171706-91-3) is a highly specialized chemical entity with significant relevance in pharmaceutical research and peptide synthesis. This molecule features a unique structural framework, combining a cyclohexane backbone with Fmoc-protected amino and N-methylpentanamide functionalities, making it a valuable intermediate in the development of novel therapeutics. Its CAS number 2171706-91-3 ensures precise identification in global chemical databases, catering to researchers seeking high-purity building blocks for drug discovery.

In recent years, the demand for Fmoc-protected amino acid derivatives like this compound has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers frequently search for terms such as "Fmoc-amino acid applications" or "peptide coupling reagents," reflecting the growing interest in optimizing synthetic pathways for biologics. The incorporation of an N-methyl group in this molecule enhances its metabolic stability, a feature often explored in the design of peptide-based drugs targeting GPCRs or enzyme inhibitors.

From a structural perspective, the cyclohexane-1-carboxylic acid moiety provides conformational rigidity, which is pivotal for modulating binding affinity in drug-receptor interactions. This aligns with trending topics in medicinal chemistry, such as "scaffold hopping" and "bioisosteric replacements," where researchers aim to improve pharmacokinetic properties. Analytical techniques like HPLC and mass spectrometry are essential for characterizing this compound, addressing common queries like "how to validate Fmoc-peptide purity" in online forums.

The compound’s utility extends to prodrug development, particularly in enhancing oral bioavailability—a hot topic in drug delivery discussions. Its carboxylic acid group allows for further derivatization, enabling linkage to targeting moieties in antibody-drug conjugates (ADCs). Such applications resonate with frequent searches like "ADC linker chemistry" or "site-specific conjugation strategies." Additionally, the Fmoc group offers orthogonal protection, simplifying multi-step syntheses—an advantage highlighted in queries about "protecting group selection in peptides."

Regulatory and safety profiles of CAS 2171706-91-3 are also of interest to industrial users. While not classified as hazardous, proper handling under GLP guidelines is recommended, as with all fine chemicals. This addresses niche but critical searches such as "storage conditions for Fmoc compounds" or "handling hygroscopic peptide intermediates." The compound’s stability data and solubility parameters (e.g., in DMF or DMSO) further support its practicality in lab settings.

In summary, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclohexane-1-carboxylic acid represents a versatile tool for modern drug discovery, bridging gaps between peptide engineering and small-molecule therapeutics. Its design caters to evolving needs in precision medicine and bioconjugation, making it a subject of ongoing innovation. By addressing both fundamental chemistry and cutting-edge applications, this overview aligns with the informational needs of diverse stakeholders—from academic labs to biotech R&D teams.